Cas no 1159831-03-4 (6-Fluoro-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid)

• Product Name: 6-Fluoro-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid
• CAS No: 1159831-03-4
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• CID: 4561229
• PubChem ID: 86715793
• Update Time: 2025-05-22

6-Fluoro-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid
• Imidazo[1,2-a]pyridine-2-carboxylic acid, 6-fluoro-3-methyl-
• SCHEMBL16460341
• 1159831-03-4
• DB-100608
• G73369

• Inchi： 1S/C9H7FN2O2/c1-5-8(9(13)14)11-7-3-2-6(10)4-12(5)7/h2-4H,1H3,(H,13,14)
• InChI Key： GFUSQPLUQJDKKT-UHFFFAOYSA-N
• SMILES： C12=NC(C(O)=O)=C(C)N1C=C(F)C=C2

Computed Properties

• Exact Mass: 194.04915563g/mol
• Monoisotopic Mass: 194.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.6Ų

Additional information on 6-Fluoro-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid

6-Fluoro-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid: A Comprehensive Overview

The compound CAS No. 1159831-03-4, also known as 6-Fluoro-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of imidazo[1,2-a]pyridine derivatives, which have garnered considerable attention due to their potential applications in drug discovery and development. The structure of this compound features a fused imidazole and pyridine ring system, with a fluorine atom at position 6 and a methyl group at position 3, along with a carboxylic acid group at position 2. These structural elements contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of imidazo[1,2-a]pyridine derivatives in various therapeutic areas, including anti-tumor, anti-inflammatory, and anti-viral activities. The presence of the fluorine atom in the structure of 6-Fluoro-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid is particularly noteworthy, as fluorinated compounds often exhibit enhanced pharmacokinetic properties, such as improved bioavailability and stability. Additionally, the methyl group at position 3 may play a role in modulating the compound's lipophilicity, which is crucial for its interaction with biological targets.

The synthesis of CAS No. 1159831-03-4 involves a multi-step process that typically includes the formation of the imidazo[1,2-a]pyridine core followed by functionalization to introduce the fluorine and methyl substituents. Researchers have explored various synthetic strategies to optimize the yield and purity of this compound, leveraging advanced techniques such as microwave-assisted synthesis and catalytic transformations. These advancements have not only streamlined the production process but also opened new avenues for exploring related analogs with potentially superior biological profiles.

In terms of biological activity, 6-Fluoro-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid has shown promising results in preclinical studies. For instance, it has demonstrated selective inhibition against certain kinases involved in cancer progression, making it a potential candidate for anti-cancer drug development. Furthermore, its ability to modulate inflammatory pathways suggests its potential application in treating chronic inflammatory diseases. The carboxylic acid group at position 2 is believed to play a critical role in these interactions by facilitating hydrogen bonding with key residues on target proteins.

The structural uniqueness of this compound also makes it an attractive scaffold for further chemical modifications. Scientists are actively exploring the substitution patterns on the imidazo[1,2-a]pyridine ring to identify derivatives with enhanced potency and selectivity. For example, replacing the methyl group with other alkyl or functional groups could lead to compounds with improved pharmacokinetic profiles or reduced off-target effects.

In conclusion, CAS No. 1159831-03-4, or 6-Fluoro-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid, represents a valuable addition to the arsenal of bioactive compounds under investigation for therapeutic applications. Its unique structure and promising biological activity underscore its potential as a lead compound in drug discovery efforts. As research continues to unfold, this compound is expected to contribute significantly to our understanding of imidazo[1,2-a]pyridine derivatives and their role in modern medicine.